Cas no 1248784-44-2 (3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile
• CAS No: 1248784-44-2
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD16691889
• CID: 839737
• PubChem ID: 62200703
• Update Time: 2024-11-02

3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-3-oxopropanenitrile
• CID 62200703
• 5-Benzofuranpropanenitrile, 2,3-dihydro-β-oxo-
• 3-(2,3-dihydrobenzofuran-5-yl)-3-oxopropanenitrile
• 3-(2,3-Dihydro-5-benzofuryl)-3-oxopropanenitrile
• starbld0004080
• MFCD16691889
• SY268532
• AKOS011481958
• DB-330576
• 1248784-44-2

• MDL： MFCD16691889
• Inchi： 1S/C11H9NO2/c12-5-3-10(13)8-1-2-11-9(7-8)4-6-14-11/h1-2,7H,3-4,6H2
• InChI Key： KZMZQUCPBMXZBR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(CC#N)=O)=CC=2CC1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 419.5±45.0 °C(Predicted)
• pka: 8.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans